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Introduction to Strontium Titanate Nanoparticles

Strontium titanate (SrTiO3) is a perovskite-type oxide that has garnered significant interest in
various scientific and technological fields due to its unique properties. As a nanoparticle, its
high surface area and quantum confinement effects lead to enhanced performance in a
multitude of applications. SrTiO3 nanopatrticles are known for their high dielectric constant, low
dielectric loss, and excellent thermal and chemical stability. The properties of these
nanoparticles, including particle size, morphology, and crystallinity, can be effectively tailored
through various synthesis methods, with the hydrothermal method being a particularly
advantageous approach.

Key Applications of Hydrothermally Synthesized
SrTiO3 Nanoparticles

The versatility of strontium titanate nanoparticles prepared via hydrothermal synthesis makes
them suitable for a wide range of applications:

o Photocatalysis: SrTiO3 is a promising photocatalyst for water splitting to produce hydrogen
and for the degradation of organic pollutants in wastewater.[1] The hydrothermal method
allows for the synthesis of nanoparticles with high crystallinity and large specific surface
areas, which are crucial for high photocatalytic activity.[2] The strontium ions in SrTiO3 can
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promote the formation of superoxide radicals, which helps to prevent the recombination of
photogenerated charge carriers and enhances the photocatalytic oxidation process.[1]

e Electronics and Sensors: Due to their high dielectric constant, SrTiO3 nanopatrticles are
utilized in the fabrication of electronic components such as capacitors, varistors, and
thermistors.[3][4] They are also employed in the development of gas sensors, particularly for
oxygen, due to their stability at high temperatures.[4]

o Biomedical Applications: While still an emerging area, the unique properties of SrTiO3
nanoparticles are being explored for potential use in biomedical applications, including as
drug delivery carriers and in bioimaging, owing to their chemical stability and the possibility
of surface functionalization.

o Other Industrial Applications: Strontium titanate nanoparticles also find use as catalysts in
various chemical reactions and as anode materials in solid oxide fuel cells (SOFCs).[5]

Advantages of the Hydrothermal Synthesis Method

The hydrothermal synthesis of SrTiO3 nanopatrticles offers several distinct advantages over
other methods like solid-state reactions or sol-gel techniques:

o Excellent Control over Nanoparticle Properties: The hydrothermal method provides precise
control over particle size, morphology, and crystallinity by adjusting parameters such as
temperature, pressure, reaction time, and precursor concentrations.[6]

o High Purity and Crystallinity: This method typically yields highly crystalline and pure
nanoparticles directly from the solution phase, often without the need for post-synthesis high-
temperature calcination.[7]

o Environmentally Friendly: Hydrothermal synthesis is considered a green chemistry approach
as it uses water as a solvent and generally operates at moderate temperatures and
pressures.[8]

o Scalability: The process has the potential for large-scale production of high-quality
nanoparticles.[7]
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Data Presentation: Experimental Parameters for
Hydrothermal Synthesis of SrTiO3 Nanoparticles

The following tables summarize the quantitative data from various studies on the hydrothermal

synthesis of SrTiO3 nanoparticles, providing a comparative overview of the experimental

conditions and resulting nanoparticle characteristics.

Table 1: Precursor Materials and Concentrations

Strontium Titanium Mineralizer/Sol  Sr:Ti Molar
. Reference
Precursor Precursor vent Ratio
Strontium _
) - o Sodium
Hydroxide Titanium Dioxide )
Hydroxide l:1to2:1 [2]
Octahydrate (Anatase)
(NaOH)
(Sr(OH)2-8H20)
Strontium
Tetrabutyl )
Acetate . Potassium
Titanate ] 11 [7]
((CHsCOO)2Sr-0. ] Hydroxide (KOH)
(C16H3604Ti)
5H20)
Strontium _
) Sodium
Hydroxide Amorphous ) »
- ) Hydroxide Not specified 9]
Octahydrate Titanium Oxide
(NaOH)
(Sr(OH)2:8H20)
Strontium
Hydroxide Tetrabutyl ] N
] Ethanolamine Not specified [8]
Octahydrate Titanate
(Sr(OH)2-8H20)
Strontium -
Titanium i
Acetate ) ] Strontium ]
] Tetraisopropoxid ) 1:4to 4:4 (in
Hemihydrate Hydroxide [10]
e precursor gel)
(Sr(CHsCO0O0)2-0. _ (Sr(OH)z2)
(Ti[(CH3)2CHO]J4)

5H20)
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Table 2: Reaction Conditions and Resulting Nanoparticle Characteristics

Temperature Reaction Time  Resulting Resulting
] . Reference
(°C) (hours) Particle Size Morphology
220 20 - 60 32-45nm Near-spherical [2]
90 - 180 24 20 - 40 nm Cubic [7]
- Varies with Nanocube-like to
20 - 200 Not specified ] [9]
temperature spherical
Varies with
110 - 150 24 Polyhedral
temperature
230 6 Not specified Dendritic [10]
Faceted
275 4 35 nm
nanocubes

Experimental Protocols: Detailed Methodology for
Hydrothermal Synthesis of SrTiO3 Nanoparticles

This protocol provides a generalized yet detailed procedure for the hydrothermal synthesis of
strontium titanate nanoparticles, based on common practices reported in the literature.[2][7]

Materials:

Strontium precursor: Strontium Hydroxide Octahydrate (Sr(OH)2:8H20) or Strontium Acetate
((CH3COO0)2Sr-0.5H20)

Titanium precursor: Titanium Dioxide (Anatase powder) or Tetrabutyl Titanate

Mineralizer: Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Solvent: Deionized water

Washing agents: Deionized water, Ethanol
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o Teflon-lined stainless steel autoclave
Procedure:
e Precursor Solution Preparation:

o For solid titanium precursors (e.g., TiOz2): Disperse a calculated amount of TiO2 powder in
a solution of the mineralizer (e.g., 5-10 M NaOH) with vigorous stirring.

o For liquid titanium precursors (e.g., Tetrabutyl Titanate): Dissolve the calculated amount of
the strontium precursor in deionized water. In a separate container, dissolve the tetrabutyl
titanate in a suitable solvent like ethanol. Then, slowly add the titanium precursor solution
to the strontium precursor solution under constant stirring. Finally, add the mineralizer
solution to adjust the pH.

» Hydrothermal Reaction:
o Transfer the final precursor mixture into a Teflon-lined stainless steel autoclave.
o Seal the autoclave and place it in a preheated oven.

o Heat the autoclave to the desired reaction temperature (e.g., 150-220 °C) and maintain it
for the specified duration (e.g., 12-48 hours).

e Cooling and Product Recovery:

o After the reaction is complete, turn off the oven and allow the autoclave to cool down to
room temperature naturally.

o Once cooled, carefully open the autoclave and collect the precipitate.
e Washing and Drying:

o Wash the collected precipitate several times with deionized water and then with ethanol to
remove any unreacted precursors and by-products. Centrifugation can be used to facilitate
the washing process.
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o Dry the final product in an oven at a moderate temperature (e.g., 80-100 °C) for several
hours to obtain the strontium titanate nanoparticle powder.

Characterization:

The synthesized SrTiO3 nanoparticles should be characterized using various techniques to
determine their properties:

o X-ray Diffraction (XRD): To confirm the crystal structure and phase purity.

e Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To
analyze the patrticle size, morphology, and size distribution.

e Brunauer-Emmett-Teller (BET) analysis: To measure the specific surface area.

o UV-Vis Spectroscopy: To determine the optical properties and bandgap energy.

Mandatory Visualization
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Caption: Workflow for the hydrothermal synthesis of SrTiO3 nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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